Cas no 2253619-59-7 (Benzenemethanamine, α-(difluoromethyl)-4-(trifluoromethyl)-, hydrochloride (1:1), (αR)-)

• Product Name: Benzenemethanamine, α-(difluoromethyl)-4-(trifluoromethyl)-, hydrochloride (1:1), (αR)-
• CAS No: 2253619-59-7
• MF: C₉H₉ClF₅N
• MW: 261.619478940964
• CID: 6420310
• PubChem ID: 137832529
• Update Time: 2025-07-09

Benzenemethanamine, α-(difluoromethyl)-4-(trifluoromethyl)-, hydrochloride (1:1), (αR)- Chemical and Physical Properties

Names and Identifiers

• 2253619-59-7
• (1R)-2,2-difluoro-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride
• EN300-6498288
• (1R)-2,2-Difluoro-1-[4-(trifluoromethyl)phenyl]ethanamine;hydrochloride
• Benzenemethanamine, α-(difluoromethyl)-4-(trifluoromethyl)-, hydrochloride (1:1), (αR)-

• Inchi： 1S/C9H8F5N.ClH/c10-8(11)7(15)5-1-3-6(4-2-5)9(12,13)14;/h1-4,7-8H,15H2;1H/t7-;/m1./s1
• InChI Key： WYNDCOYQZVAXQC-OGFXRTJISA-N
• SMILES： [C@H](C1C=CC(C(F)(F)F)=CC=1)(N)C(F)F.Cl

Computed Properties

• Exact Mass: 261.0343678g/mol
• Monoisotopic Mass: 261.0343678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on Benzenemethanamine, α-(difluoromethyl)-4-(trifluoromethyl)-, hydrochloride (1:1), (αR)-

Recent Advances in the Study of Benzenemethanamine, α-(difluoromethyl)-4-(trifluoromethyl)-, hydrochloride (1:1), (αR)- (CAS: 2253619-59-7)

The compound Benzenemethanamine, α-(difluoromethyl)-4-(trifluoromethyl)-, hydrochloride (1:1), (αR)- (CAS: 2253619-59-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its unique fluorinated substituents, exhibits promising pharmacological properties, particularly in the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural characterization, and potential applications in drug discovery.

One of the key areas of investigation has been the compound's role as a building block for the synthesis of biologically active molecules. Researchers have reported efficient synthetic routes to produce (αR)-enantiomer with high enantiomeric purity, which is critical for its application in asymmetric synthesis. The presence of difluoromethyl and trifluoromethyl groups enhances the compound's metabolic stability and bioavailability, making it a valuable scaffold for medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its potential as a modulator of specific enzyme targets. Preliminary results indicate that it exhibits selective inhibition against certain kinases, suggesting its utility in the treatment of kinase-driven diseases such as cancer and inflammatory disorders. The study also highlighted the compound's favorable pharmacokinetic profile, with good oral bioavailability and low toxicity in preclinical models.

Another significant development is the exploration of this compound in the context of central nervous system (CNS) disorders. Due to its ability to cross the blood-brain barrier, researchers are investigating its potential as a therapeutic agent for neurodegenerative diseases. Early-stage in vitro and in vivo studies have shown promising neuroprotective effects, although further validation is required to fully understand its mechanism of action.

The structural elucidation of Benzenemethanamine, α-(difluoromethyl)-4-(trifluoromethyl)-, hydrochloride (1:1), (αR)- has also been a focus of recent research. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to confirm its stereochemistry and molecular conformation. These studies provide a solid foundation for future structure-activity relationship (SAR) analyses and drug design efforts.

In summary, the latest research on Benzenemethanamine, α-(difluoromethyl)-4-(trifluoromethyl)-, hydrochloride (1:1), (αR)- (CAS: 2253619-59-7) underscores its potential as a versatile and pharmacologically relevant compound. Ongoing studies are expected to further elucidate its therapeutic applications and optimize its properties for clinical development. The compound's unique structural features and promising biological activities position it as a valuable candidate for future drug discovery programs.